N'-[(E)-(4-iodophenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide

• Molecular Formula: C19H21IN2O2
• Molecular Weight: 436.3 g/mol
• IUPAC Name: N-[(E)-(4-iodophenyl)methylideneamino]-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H21IN2O2/c1-13(2)17-9-4-14(3)10-18(17)24-12-19(23)22-21-11-15-5-7-16(20)8-6-15/h4-11,13H,12H2,1-3H3,(H,22,23)/b21-11+
• InChI Key: CNFYEYJGGVHRGC-SRZZPIQSSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC=C(C=C2)I
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC=C(C=C2)I

Description

N’-[(E)-(4-iodophenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide is a complex organic compound characterized by its unique structure, which includes an iodophenyl group and a phenoxyacetohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N’-[(E)-(4-iodophenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide typically involves a multi-step process. One common method includes the condensation reaction between 4-iodobenzaldehyde and 2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving automated systems for precise control of reaction conditions. Solvent recovery and recycling, as well as waste management, are critical aspects of industrial production to ensure environmental compliance and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: N’-[(E)-(4-